Cas no 1797282-34-8 (3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide)

• Product Name: 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide
• CAS No: 1797282-34-8
• MF: C₁₉H₂₃F₂NO₂
• MW: 335.388232469559
• CID: 5371661
• Update Time: 2025-05-24

3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide

• Inchi： 1S/C19H23F2NO2/c1-24-19(14-5-11-4-12(7-14)8-15(19)6-11)10-22-18(23)13-2-3-16(20)17(21)9-13/h2-3,9,11-12,14-15H,4-8,10H2,1H3,(H,22,23)
• InChI Key： QXJKYWUGHRZHFW-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.7±35.0 °C(Predicted)
• pka: 13.37±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzamide

3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]benzamide: A Comprehensive Overview

The compound 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]benzamide (CAS No. 1797282-34-8) is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a benzamide backbone substituted with difluoro groups at the 3 and 4 positions and a complex tricyclic substituent at the nitrogen atom of the amide group.

The benzamide core of this molecule serves as a versatile platform for various chemical modifications, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of difluoro groups at the ortho positions (positions 3 and 4) introduces electronic effects that can influence the molecule's reactivity and stability. These fluorine atoms also contribute to the compound's lipophilicity, which is crucial for its potential use in drug design.

The tricyclic substituent, specifically the 2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl group, adds a significant level of structural complexity to the molecule. This bicyclic system is known for its rigid and stable framework, which can enhance the molecule's bioavailability and binding affinity to target proteins. The methoxy group attached to the tricyclic system further modulates the electronic properties of the substituent, potentially improving its solubility and pharmacokinetic profile.

Recent studies have highlighted the importance of such complex molecules in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. The combination of a benzamide backbone with a tricyclic substituent has been shown to exhibit potent inhibitory activity against key enzymes involved in these disease pathways.

In terms of synthesis, 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]benzamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis typically begins with the preparation of the tricyclic alcohol intermediate, followed by its conversion into a suitable electrophile for subsequent amide bond formation with the difluorobenzoyl chloride derivative.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing novel therapeutics with improved efficacy and reduced side effects. Researchers have demonstrated that modifying the substituents on both the benzamide core and the tricyclic system can significantly alter the compound's pharmacodynamic properties.

Moreover, advancements in computational chemistry have enabled scientists to perform detailed molecular docking studies on this compound, providing insights into its binding interactions with target proteins at an atomic level. These studies have revealed that the tricyclic substituent plays a critical role in stabilizing key hydrogen bonds and hydrophobic interactions within the protein binding pocket.

In conclusion, 3,4-Difluoro-N-[(2-methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]benzamide represents a cutting-edge example of how structural complexity can be harnessed to design molecules with tailored biological activities.